![molecular formula C9H15NO6 B6146025 2-{[(tert-butoxy)carbonyl]amino}butanedioic acid CAS No. 120341-32-4](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}butanedioic acid
Description
“2-{[(tert-butoxy)carbonyl]amino}butanedioic acid” is a compound that contains a tert-butyloxycarbonyl (Boc) group . The Boc group is a protecting group used in organic synthesis, particularly for amines . This compound is also known as Boc-aspartic acid .
Synthesis Analysis
The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .
Molecular Structure Analysis
The molecular structure of this compound involves a Boc group attached to an amine, which is part of the butanedioic acid molecule . The Boc group consists of a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to a tert-butyl group (C(CH3)3) .
Chemical Reactions Analysis
The Boc group can be removed from the compound with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the tert-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .
Mechanism of Action
Target of Action
It’s known that the tert-butoxycarbonyl (boc) group is commonly used as a protecting group for amines in organic synthesis .
Mode of Action
The compound “2-{[(tert-butoxy)carbonyl]amino}butanedioic acid” likely functions as a Boc-protected amino acid. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This protection allows the amine to undergo further reactions without interference from the amine group. The Boc group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .
Biochemical Pathways
Boc-protected amino acids are known to be used in peptide synthesis . They can be used as efficient reactants and reaction media in organic synthesis when their reactive side chain and N-terminus are chemically protected .
Result of Action
The use of boc-protected amino acids can facilitate the synthesis of complex organic compounds, including peptides .
Action Environment
Environmental factors can influence the action, efficacy, and stability of “this compound”. Factors such as temperature, pH, and the presence of other chemicals can affect the addition and removal of the Boc group, thereby influencing the compound’s overall action .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{[(tert-butoxy)carbonyl]amino}butanedioic acid involves the protection of the amine group followed by the addition of a carboxylic acid group to the protected amine. The protected amine is then deprotected to yield the final product.", "Starting Materials": [ "Butanedioic acid", "tert-Butyl carbamate", "Dicyclohexylcarbodiimide (DCC)", "Dimethylformamide (DMF)", "Diisopropylethylamine (DIPEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Protection of the amine group", "Add tert-butyl carbamate to a solution of butanedioic acid in DMF", "Add DCC and DIPEA to the solution and stir for several hours at room temperature", "Filter off the dicyclohexylurea precipitate and evaporate the solvent to yield the protected amine", "Step 2: Addition of carboxylic acid group", "Dissolve the protected amine in DMF", "Add butanedioic acid and DIPEA to the solution and stir for several hours at room temperature", "Filter off the dicyclohexylurea precipitate and evaporate the solvent to yield the protected amide", "Step 3: Deprotection of the amine group", "Dissolve the protected amide in a solution of HCl in ethyl acetate", "Stir the solution for several hours at room temperature", "Add NaOH to the solution to neutralize the acid", "Extract the product with ethyl acetate and wash with water", "Evaporate the solvent to yield the final product, 2-{[(tert-butoxy)carbonyl]amino}butanedioic acid" ] } | |
CAS RN |
120341-32-4 |
Molecular Formula |
C9H15NO6 |
Molecular Weight |
233.2 |
Purity |
95 |
Origin of Product |
United States |
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